2-(5-Bromo-2-chloro-4-methoxy-phenyl)-2-methyl-propionaldehyde

• Molecular Formula: C11H12BrClO2
• Molecular Weight: 291.57 g/mol
• IUPAC Name: 2-(5-bromo-2-chloro-4-methoxyphenyl)-2-methylpropanal
• InChI: InChI=1S/C11H12BrClO2/c1-11(2,6-14)7-4-8(12)10(15-3)5-9(7)13/h4-6H,1-3H3
• InChI Key: WNXYPDZXSUNIJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C1=CC(=C(C=C1Cl)OC)Br

Description

2-(5-Bromo-2-chloro-4-methoxy-phenyl)-2-methyl-propionaldehyde is a useful research compound. Its molecular formula is C11H12BrClO2 and its molecular weight is 291.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(5-bromo-2-chloro-4-methoxy-phenyl)-2-methyl-propionitrile (13 g, 0.045 mol) in dry THF (80 mL) was cooled to −10° C. under argon. DIBALH (1M in THF, 100 mL, 0.10 mol) was added keeping the temperature below 0° C. The mixture was stirred for 30 min/0° C. and then 2 h/25° C. The clear solution was carefully poured into icecold hydrochloric acid (2M, 100 mL). The THF was removed under reduced pressure. The aqueous phase was cooled and the crude product was filtered off and recrystallized from boiling MeOH. Yield: 7.8 g (59%). GCMS: >99%